Cas no 2034569-13-4 (N-2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethyl-3,4-difluorobenzamide)

• Product Name: N-2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethyl-3,4-difluorobenzamide
• CAS No: 2034569-13-4
• MF: C₁₉H₁₈F₂N₂OS
• MW: 360.420830249786
• CID: 5984842
• PubChem ID: 119106024
• Update Time: 2025-05-22

N-2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethyl-3,4-difluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethyl-3,4-difluorobenzamide
• N-(2-(benzo[b]thiophen-3-yl)-2-(dimethylamino)ethyl)-3,4-difluorobenzamide
• 2034569-13-4
• N-[2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethyl]-3,4-difluorobenzamide
• F6571-0063
• AKOS026705122

• Inchi： 1S/C19H18F2N2OS/c1-23(2)17(14-11-25-18-6-4-3-5-13(14)18)10-22-19(24)12-7-8-15(20)16(21)9-12/h3-9,11,17H,10H2,1-2H3,(H,22,24)
• InChI Key： WCTSPOLKYHKECN-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C(=C1)C(CNC(C1C=CC(=C(C=1)F)F)=O)N(C)C

Computed Properties

• Exact Mass: 360.11079070g/mol
• Monoisotopic Mass: 360.11079070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 60.6Ų

Additional information on N-2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethyl-3,4-difluorobenzamide

Recent Advances in the Study of N-2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethyl-3,4-difluorobenzamide (CAS: 2034569-13-4)

The compound N-2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethyl-3,4-difluorobenzamide (CAS: 2034569-13-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzothiophene and difluorobenzamide moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of neurotransmitter systems and as a potential candidate for treating neurological disorders.

Recent studies have focused on elucidating the pharmacological profile of this compound, including its binding affinity and selectivity for specific receptor subtypes. Preliminary findings suggest that N-2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethyl-3,4-difluorobenzamide exhibits high affinity for serotonin and dopamine receptors, making it a potential candidate for the treatment of mood disorders such as depression and anxiety. Additionally, its unique chemical structure allows for enhanced blood-brain barrier penetration, a critical factor in the development of central nervous system (CNS) therapeutics.

In vitro and in vivo studies have further explored the compound's pharmacokinetic properties, including its metabolic stability and bioavailability. Researchers have employed advanced techniques such as liquid chromatography-mass spectrometry (LC-MS) and nuclear magnetic resonance (NMR) spectroscopy to characterize its metabolic pathways and identify potential metabolites. These studies have revealed that the compound undergoes extensive hepatic metabolism, with the formation of several active metabolites that may contribute to its overall pharmacological effects.

One of the most notable findings in recent research is the compound's potential application in neurodegenerative diseases. Preclinical models have demonstrated that N-2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethyl-3,4-difluorobenzamide can modulate neuroinflammatory pathways and reduce oxidative stress, both of which are key pathological features of diseases such as Alzheimer's and Parkinson's. These effects are believed to be mediated through the compound's interaction with specific signaling pathways, including the NF-κB and Nrf2 pathways.

Despite these promising results, challenges remain in the development of this compound as a therapeutic agent. Issues such as dose-dependent toxicity and potential off-target effects need to be addressed through further optimization of its chemical structure. Researchers are currently exploring various derivatives and analogs to improve its safety profile while maintaining its efficacy. Computational modeling and structure-activity relationship (SAR) studies are being employed to guide these efforts.

In conclusion, N-2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethyl-3,4-difluorobenzamide (CAS: 2034569-13-4) represents a promising candidate for the development of novel therapeutics targeting neurological and psychiatric disorders. Ongoing research aims to further elucidate its mechanisms of action, optimize its pharmacological properties, and evaluate its potential in clinical settings. The findings from these studies could pave the way for new treatment options in the field of neuropharmacology.